Cas no 2001356-45-0 (tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate)

• Product Name: tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate
• CAS No: 2001356-45-0
• MF: C₁₆H₂₄BrNO₃
• MW: 358.270664215088
• CID: 5819346
• PubChem ID: 165701252
• Update Time: 2025-10-30

tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2001356-45-0
• EN300-7548092
• tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate

• Inchi： 1S/C16H24BrNO3/c1-11-5-6-12(8-14(11)17)7-13(10-19)9-18-15(20)21-16(2,3)4/h5-6,8,13,19H,7,9-10H2,1-4H3,(H,18,20)
• InChI Key： CEHXULJEUKPTDL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(CO)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.09396g/mol
• Monoisotopic Mass: 357.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate

Research Brief on tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate (CAS: 2001356-45-0)

In recent years, the compound tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate (CAS: 2001356-45-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery and development. The presence of a bromo-methylphenyl group and a carbamate-protected amine moiety makes it a versatile intermediate for synthesizing biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activity of tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate. The researchers highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibit moderate to high binding affinity for specific oncogenic targets, suggesting its utility in developing anti-cancer therapies. Furthermore, the compound's stability and solubility profile were found to be favorable for further optimization.

Another notable research effort, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in central nervous system (CNS) drug discovery. The study revealed that tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate could serve as a precursor for designing modulators of neurotransmitter receptors. Preliminary in vitro assays indicated that certain derivatives of this compound exhibit selective activity against GABA_A receptors, which are implicated in anxiety and epilepsy. These findings open new avenues for developing CNS-targeted therapeutics with improved efficacy and safety profiles.

From a synthetic chemistry perspective, recent advancements have streamlined the production of tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, achieving high yields and purity. The optimized protocol employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This development is particularly significant for industrial-scale production, ensuring a reliable supply of the compound for further research and development.

In conclusion, tert-butyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate (CAS: 2001356-45-0) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a synthetic intermediate, coupled with its emerging biological activities, positions it as a compound of interest for future studies. Ongoing research is expected to uncover additional therapeutic potentials and refine its utility in medicinal chemistry. Researchers and industry professionals are encouraged to explore this compound further, leveraging its unique properties to address unmet medical needs.